Cas no 28905-71-7 (Phenol, methyltrinitro-)

Phenol, methyltrinitro- structure
Phenol, methyltrinitro- structure
Product Name:Phenol, methyltrinitro-
CAS No:28905-71-7
MF:C7H5N3O7
MW:243.130501508713
CID:259897
PubChem ID:193643
Update Time:2025-04-19

Phenol, methyltrinitro- Chemical and Physical Properties

Names and Identifiers

    • Phenol, methyltrinitro-
    • 5-methyl-2,3,4-trinitrophenol
    • Methyltrinitrophenol
    • Phenol,methyltrinitro
    • Trinitrocresolate
    • DTXSID00183105
    • 28905-71-7
    • 5-METHYL-2,3,4-TRINITRO-PHENOL
    • Inchi: 1S/C7H5N3O7/c1-3-2-4(11)6(9(14)15)7(10(16)17)5(3)8(12)13/h2,11H,1H3
    • InChI Key: VIGWOECDNBSOGQ-UHFFFAOYSA-N
    • SMILES: OC1=CC(C)=C(C(=C1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 243.01300
  • Monoisotopic Mass: 243.01274951g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 158Ų

Experimental Properties

  • PSA: 157.69000
  • LogP: 2.99480
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen